N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-(furan-3-yl)benzyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-ylmethyl)-N-[[4-(furan-3-yl)phenyl]methyl]oxamide
• InChI: InChI=1S/C21H18N2O5/c24-20(21(25)23-11-15-3-6-18-19(9-15)28-13-27-18)22-10-14-1-4-16(5-2-14)17-7-8-26-12-17/h1-9,12H,10-11,13H2,(H,22,24)(H,23,25)
• InChI Key: FWEYFHVSVSZSFR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NCC3=CC=C(C=C3)C4=COC=C4
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol
• CAS No.: 2034603-42-2

Description

The compound “N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(4-(furan-3-yl)benzyl)oxalamide” is a complex organic molecule. It contains a benzodioxole group and a furan group, which are common motifs in organic chemistry.

Scientific Research Applications

Anti-Tumoral Activity

The study of benzo-furan derivatives, such as 2-amino-5-hy-droxy-4-(4-nitro-phen-yl)benzo-furan-3-carboxyl-ate, has highlighted their promising anti-tumoral activity. These compounds exhibit specific crystal structures and intermolecular interactions that could contribute to their biological activity (Diana et al., 2019).

Catalytic Activity in Coupling Reactions

N,N'-Bis(furan-2-ylmethyl)oxalamide, a compound structurally related to the one , has been found to enhance the catalytic activity in Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This highlights its utility in promoting the coupling of a broad range of (hetero)aryl bromides with various amines, serving as a critical tool in the synthesis of pharmaceutically important building blocks (Bhunia et al., 2017).

Biological Activities of Furoxan and Benzofuroxan Derivatives

Research into furoxan and benzofuroxan derivatives, which are related to the furan component of the compound , has demonstrated significant biological activities, including antimicrobial, antiparasitic, and anticancer effects. These compounds' versatility in bioactivity makes them a focus of medicinal chemistry research for developing new therapeutic agents (Cerecetto & Porcal, 2005).

Corrosion Inhibition

Compounds containing furan derivatives have been studied for their potential as eco-friendly corrosion inhibitors, highlighting the relevance of such chemical structures in industrial applications to protect metals against corrosion in acidic environments (Yadav et al., 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzodioxole and furan-containing compounds have been studied for their anticancer activity.